Cas no 7308-55-6 (Carbamic acid,dimethyl-, 4-bromophenyl ester (9CI))
7308-55-6 structure
Product Name:Carbamic acid,dimethyl-, 4-bromophenyl ester (9CI)
CAS No:7308-55-6
MF:C9H10BrNO2
MW:244.085201740265
CID:575582
PubChem ID:329107
Update Time:2025-04-19
Carbamic acid,dimethyl-, 4-bromophenyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid,dimethyl-, 4-bromophenyl ester (9CI)
- (4-bromophenyl) N,N-dimethylcarbamate
- SCHEMBL9301148
- DTXSID20317041
- NSC-310232
- 4-Bromophenyl dimethylcarbamate
- 7308-55-6
- NSC310232
-
- Inchi: 1S/C9H10BrNO2/c1-11(2)9(12)13-8-5-3-7(10)4-6-8/h3-6H,1-2H3
- InChI Key: MBXRMKXNASLKHL-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)OC(N(C)C)=O
Computed Properties
- Exact Mass: 242.9895
- Monoisotopic Mass: 242.989
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 1.461
- Boiling Point: 288.4°C at 760 mmHg
- Flash Point: 128.2°C
- Refractive Index: 1.555
- PSA: 29.54
Carbamic acid,dimethyl-, 4-bromophenyl ester (9CI) Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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